Taleranol
Overview
Description
Taleranol, also known as P-1560 or Teranol, is a synthetic, nonsteroidal estrogen of the resorcylic acid lactone group . It is related to mycoestrogens found in Fusarium spp . It is the β epimer of zeranol (α-zearalanol) and is a major metabolite of zeranol but with less biological activity .
Synthesis Analysis
The resorcylic acid lactones zearalenone, α-zearalenol, β-zearalenol, α-zearalanol (zeranol), β-zearalanol (taleranol), and zearalanone were converted to their glucuronides on a preparative scale in good yields . Reactions were conducted with bovine uridine 5′-diphosphoglucuronyl transferase (UDPGT) as catalyst and uridine 5′-diphosphoglucuronic acid (UDPGA) as cofactor .Molecular Structure Analysis
Taleranol has a molecular formula of C18H26O5 . Its average mass is 322.396 Da and its monoisotopic mass is 322.178009 Da .Physical And Chemical Properties Analysis
Taleranol has a density of 1.2±0.1 g/cm3, a boiling point of 576.0±50.0 °C at 760 mmHg, and a flash point of 207.9±23.6 °C . It has 5 H bond acceptors, 3 H bond donors, and 0 freely rotating bonds .Scientific Research Applications
Determination of Trace Zearalenone and Its Metabolites in Human Serum
Specific Scientific Field
This application falls under the field of Biochemical Analysis .
Summary of the Application
This research focuses on the high-throughput and sensitive determination of zearalenone and its five metabolites (zearalanone, α-zearalenol, β-zearalenol, α-zearalanol and β-zearalanol) in human serum .
Methods of Application or Experimental Procedures
The method involves measuring serum samples both before and after enzyme hydrolysis to assess the free and total amount of each compound. This is done using ultra-performance liquid chromatography–tandem mass spectrometry (UPLC-MS/MS) in multi reaction monitoring (MRM) mode following off-line 96-well μElution solid-phase extraction (SPE) .
Results or Outcomes
The method achieved high recoveries for all the compounds in the range 91.6%–119.5%, with intra-day and inter-day relative standard deviations (RSDs) of less than 8%. The limits of detection (LOD) and the limits of quantification (LOQ) were 0.02–0.06 ng mL −1 (0.6–2 fmol) and 0.1–0.2 ng mL −1 (3–6 fmol), respectively .
Interactions of Zearalenone Metabolites with Serum Albumin
Specific Scientific Field
This application is in the field of Biochemistry .
Summary of the Application
The study examines the interactions of zearalenone metabolites (including zearalanone, α-zearalanol, β-zearalanol, zearalenone-14-sulfate, and zearalenone-14-glucoside) with human, bovine, porcine, and rat serum albumins .
Methods of Application or Experimental Procedures
The interactions were examined using fluorescence spectroscopy and affinity chromatography .
Results or Outcomes
Zearalanone, zearalenols, and zearalenone-14-sulfate form stable complexes with albumins tested (K = 9.3 × 10 3 to 8.5 × 10 5 L/mol), while the albumin binding of zearalenone-14-glucoside seems to be weak .
Molecular Biology of Zearalenone
Specific Scientific Field
This application falls under the field of Molecular Biology .
Summary of the Application
The study focuses on the molecular biology of zearalenone, its biosynthesis, and the molecular detection of zearalenone-producing Fusarium species .
Methods of Application or Experimental Procedures
The study involves the examination of the biosynthesis of zearalenone from the acetate-polymalonate pathway leading to a nonaketide precursor, which is then subjected to different cyclizations and modifications .
Results or Outcomes
The study identified a 50 kb gene cluster containing 11 genes in F. graminearum. However, zearalenone biosynthesis is limited to four genes within this cluster: two polyketide synthase genes PKS4 and PKS13, a gene similar to isoamyl alcohol oxidase (ZEB1), and a regulatory protein gene (ZEB2) .
Interactions of Zearalenone Metabolites with Serum Albumin
Results or Outcomes
Zearalanone, zearalanols, and zearalenone-14-sulfate form stable complexes with albumins tested (K = 9.3 × 10 3 to 8.5 × 10 5 L/mol), while the albumin binding of zearalenone-14-glucoside seems to be weak .
Biotransformation of Zearalenone
Specific Scientific Field
This application falls under the field of Biochemistry .
Summary of the Application
The study focuses on the biotransformation of zearalenone (ZEA) in animals, which involves the formation of two major metabolites, α- and β-zearalenol .
Methods of Application or Experimental Procedures
The study involves the transformation of ZEA in animals, which is carried out by hydroxysteroid dehydrogenases .
Results or Outcomes
The reduction of ZEA by hydroxysteroid dehydrogenases leads to the formation of α- and β-zearalenols .
properties
IUPAC Name |
(4S,8S)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),15,17-trien-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h10-12,14,19-21H,2-9H2,1H3/t12-,14-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWTTZBARDOXEAM-JSGCOSHPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(CCCCCC2=C(C(=CC(=C2)O)O)C(=O)O1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCC[C@H](CCCCCC2=C(C(=CC(=C2)O)O)C(=O)O1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3022532 | |
Record name | Taleranol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3022532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Taleranol | |
CAS RN |
42422-68-4 | |
Record name | β-Zearalanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42422-68-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Taleranol [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042422684 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Taleranol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3022532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4S,8S)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),15,17-trien-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TALERANOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HUN219N434 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.